4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid

• IUPAC Name: 4-(cyclohexylmethoxy)-2-propan-2-ylbenzoic acid
• InChI: InChI=1S/C17H24O3/c1-12(2)16-10-14(8-9-15(16)17(18)19)20-11-13-6-4-3-5-7-13/h8-10,12-13H,3-7,11H2,1-2H3,(H,18,19)
• InChI Key: ZOMLUMSYJDQTEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)OCC2CCCCC2)C(=O)O
• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol

Description

4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid is an organic compound that belongs to the class of benzoic acids This compound features a cyclohexylmethoxy group and an isopropyl group attached to a benzoic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid can be achieved through several synthetic routes. One common method involves the Williamson ether synthesis, where an alkyl halide undergoes nucleophilic substitution by an alkoxide to form an ether . For this compound, cyclohexylmethanol can be reacted with 4-hydroxy-2-isopropylbenzoic acid in the presence of a base to form the desired product.

Industrial Production Methods

Industrial production of 4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a catalyst can be used.

Substitution: Reagents like halogens (Cl2, Br2) or nitrating agents (HNO3) are often employed under acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexylmethoxybenzoic acid derivatives, while substitution reactions can produce various substituted benzoic acids.

Scientific Research Applications

4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be studied for its potential biological activities and interactions with biomolecules.

Medicine: Research may explore its potential as a pharmaceutical agent or its role in drug development.

Industry: It can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 4-(Cyclohexylmethoxy)benzoic acid
• 2-Isopropylbenzoic acid
• Cyclohexylmethanol

Uniqueness

4-(Cyclohexylmethoxy)-2-isopropylbenzoic acid is unique due to the presence of both cyclohexylmethoxy and isopropyl groups on the benzoic acid core. This structural combination imparts distinct chemical and physical properties, making it valuable for specific applications in research and industry.